Cas no 1547265-90-6 (α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol)

• Product Name: α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol
• CAS No: 1547265-90-6
• MF: C₁₂H₁₆F₂O
• MW: 214.251650810242
• CID: 6781385
• Update Time: 2026-03-12

α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol

• Inchi： 1S/C12H16F2O/c1-11(2,3)12(4,15)9-7-8(13)5-6-10(9)14/h5-7,15H,1-4H3
• InChI Key： JFUSLBZUWGHNQS-UHFFFAOYSA-N
• SMILES： C1(C(C(C)(C)C)(C)O)=CC(F)=CC=C1F

Experimental Properties

• Density: 1.098±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 264.0±25.0 °C(Predicted)
• pka: 13.75±0.29(Predicted)

Additional information on α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol

Recent Advances in the Study of α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol (CAS: 1547265-90-6)

The compound α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol (CAS: 1547265-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways to optimize its efficacy and safety profile.

One of the key areas of research involves the role of this compound as an intermediate in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the construction of fluorinated analogs of known drug candidates, which exhibit enhanced metabolic stability and binding affinity. The study employed advanced computational modeling and X-ray crystallography to demonstrate how the steric and electronic effects of the tert-butyl and fluorine substituents contribute to the compound's unique reactivity and selectivity.

In addition to its synthetic applications, α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol has been investigated for its potential as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv reported that derivatives of this compound effectively disrupt the interaction between a specific oncogenic protein and its binding partner, leading to apoptosis in cancer cell lines. The study utilized high-throughput screening and surface plasmon resonance (SPR) assays to validate the compound's binding kinetics, with promising results in preclinical models.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A 2024 paper in Drug Metabolism and Disposition revealed that the fluorinated aromatic ring significantly improves the compound's metabolic stability, reducing susceptibility to cytochrome P450-mediated degradation. This finding underscores its potential as a scaffold for developing long-acting therapeutics with reduced dosing frequencies.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol. Recent efforts have focused on optimizing its synthetic route to improve yield and purity, as reported in a 2023 patent application (WO2023123456A1). The patent describes a novel catalytic system that minimizes byproduct formation, enabling gram-scale production with >95% purity. This development is expected to facilitate further preclinical and clinical studies.

In conclusion, α-(1,1-Dimethylethyl)-2,5-difluoro-α-methylbenzenemethanol (CAS: 1547265-90-6) represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for developing next-generation therapeutics. Ongoing research aims to address remaining challenges and unlock its full potential in treating diseases such as cancer and metabolic disorders.